2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO3/c1-12-7-8-16(13(2)9-12)21-11-17(19)18-14-5-4-6-15(10-14)20-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: TVABVJJFKWGGGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=CC=C2)OC)C
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• CAS RN: 420828-09-7

Description

2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide, also known as DMAA or 1,3-dimethylamylamine, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. DMAA has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide works by stimulating the release of norepinephrine, a neurotransmitter that increases heart rate and blood pressure. It also works as a vasoconstrictor, narrowing blood vessels and increasing blood flow to the muscles. 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to increase focus and energy levels, making it a popular ingredient in pre-workout supplements.
Biochemical and Physiological Effects
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to increase heart rate, blood pressure, and respiratory rate. It has also been shown to increase energy levels and improve focus. However, 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide can also have negative effects on the body, including increasing the risk of heart attack, stroke, and other cardiovascular problems. It can also cause nausea, vomiting, and other gastrointestinal problems.

Advantages and Limitations for Lab Experiments

2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has several advantages for use in lab experiments, including its ability to stimulate the release of norepinephrine and increase energy levels. However, its potential negative effects on the body make it a controversial substance for use in research.

Future Directions

Future research on 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide could focus on its potential use in the treatment of ADHD, obesity, and asthma. It could also focus on developing safer and more effective methods for synthesizing 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide, as well as exploring alternative compounds with similar effects. Additionally, further research could be conducted to better understand the long-term effects of 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide on the body and to develop guidelines for safe use.

Synthesis Methods

2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-methyl-2,4-dinitrophenol with 3-methoxybenzylamine, followed by reduction with sodium borohydride. Another method involves the reaction of 2,4-dimethylphenol with 3-methoxybenzylamine, followed by acetylation with acetic anhydride. The yield of 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide using these methods ranges from 20-70%.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has been used in scientific research as a stimulant and vasoconstrictor. It has been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD), as well as for its potential use as a performance-enhancing drug in sports. 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has also been studied for its potential use in the treatment of obesity and as a bronchodilator for the treatment of asthma.